Cas no 61726-44-1 (8-Dimethoxyphosphoryl-1,1,1,2,2,3,3,4,4,5,5,6,6-tridecafluorooctane)

• Product Name: 8-Dimethoxyphosphoryl-1,1,1,2,2,3,3,4,4,5,5,6,6-tridecafluorooctane
• CAS No: 61726-44-1
• MF: C₁₀H₁₀F₁₃O₃P
• MW: 456.137609958649
• CID: 468332
• Update Time: 2025-05-25

8-Dimethoxyphosphoryl-1,1,1,2,2,3,3,4,4,5,5,6,6-tridecafluorooctane Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, (3,3,4,4,5,5,6,6,7,7,8,8,8-tridecafluorooctyl)-,dimethyl ester
• Dimethyl (3,3,4,4,5,5,6,6,7,7,8,8,8-tridecafluorooctyl)phosphonatato
• MJRRAUCJAYEEOS-UHFFFAOYSA-N
• Dimethyl (1H,1H,2H,2H-tridecafluorooct-1-yl)phosphonate
• Phosphonic acid, (3,3,4,4,5,5,6,6,7,7,8,8,8-tridecafluorooctyl)-, dimethyl ester (9CI)
• 8-Dimethoxyphosphoryl-1,1,1,2,2,3,3,4,4,5,5,6,6-tridecafluorooctane

• Inchi： 1S/C10H10F13O3P/c1-25-27(24,26-2)4-3-5(11,12)6(13,14)7(15,16)8(17,18)9(19,20)10(21,22)23/h3-4H2,1-2H3
• InChI Key： MJRRAUCJAYEEOS-UHFFFAOYSA-N
• SMILES： P(CCC(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(=O)(OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 27
• Rotatable Bond Count: 9
• Complexity: 563
• Topological Polar Surface Area: 35.5

Additional information on 8-Dimethoxyphosphoryl-1,1,1,2,2,3,3,4,4,5,5,6,6-tridecafluorooctane

8-Dimethoxyphosphoryl-1,1,1,2,2,3,3,4,4,5,5,6,6-tridecafluorooctane: A Comprehensive Overview

8-Dimethoxyphosphoryl-1,1,1,2,2,3,3,4,4,5,5,6, commonly referred to by its CAS number CAS No. 61726-44-1, is a highly fluorinated organic compound with significant applications in various industrial and technological fields. This compound is characterized by its complex structure and unique chemical properties that make it invaluable in modern material science and engineering.

The molecular structure of 8-Dimethoxyphosphoryl-1 is notable for its high degree of fluorination and the presence of a phosphoryl group. The fluorinated chain contributes to its exceptional thermal stability and chemical resistance. Recent studies have highlighted the potential of this compound in advanced materials such as high-performance polymers and flame-retardant coatings. For instance, researchers have demonstrated that incorporating this compound into polymer matrices significantly enhances their thermal stability and mechanical properties.

In terms of synthesis methods for CAS No. 61726-44-1, traditional approaches involve multi-step reactions with strict control over reaction conditions to ensure high purity and yield. However, recent advancements in catalytic processes have enabled more efficient synthesis pathways with reduced environmental impact. These innovations are particularly relevant in the context of growing global emphasis on sustainable chemistry practices.

The application of 8-Dimethoxyphosphoryl-1 extends beyond material science into the realm of electronics and optoelectronics. Its dielectric properties make it a promising candidate for use in high-frequency capacitors and advanced electronic devices. Recent research has explored its integration into next-generation printed circuit boards (PCBs), where it exhibits superior performance under extreme operating conditions.

From an environmental perspective, CAS No. 61726-44-1 has been subjected to rigorous testing to assess its biodegradability and ecological impact. Studies indicate that while it is persistent in certain environments due to its high fluorination level,
proper disposal methods can mitigate potential risks to ecosystems.

In conclusion,
8-Dimethoxyphosphoryl-1, identified by its CAS number CAS No. 61726-44-1, stands as a testament to the ingenuity of modern chemical synthesis.
Its versatile applications across multiple industries underscore its importance in contemporary technological advancements.
As research continues to uncover new potential uses,
this compound is poised to play an even greater role in shaping future innovations.